Cytarabine triphosphate trisodium

• Molecular Formula: C9H13N3Na3O14P3
• Molecular Weight: 549.10 g/mol
• InChI: InChI=1S/C9H16N3O14P3.3Na/c10-5-1-2-12(9(15)11-5)8-7(14)6(13)4(24-8)3-23-28(19,20)26-29(21,22)25-27(16,17)18;;;/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,21,22)(H2,10,11,15)(H2,16,17,18);;;/q;3*+1/p-3/t4-,6-,7+,8-;;;/m1.../s1
• InChIKey: HZQKYJNQQBPWQM-DGKYPTGMSA-K

Cytarabine Triphosphate Trisodium Overview

Cytarabine triphosphate trisodium (CAS 1179343-17-9), also designated Ara-CTP trisodium, is the triphosphorylated active metabolite of the antimetabolite prodrug cytarabine (Ara-C) . It functions as a competitive inhibitor of DNA synthesis by serving as a substrate for mammalian DNA polymerases, including polymerase α (pol α) and polymerase β (pol β), thereby competing with the natural substrate deoxycytidine triphosphate (dCTP) for incorporation into elongating DNA strands [1]. As a nucleoside analog triphosphate, Ara-CTP acts as a chain terminator following incorporation, and intracellular accumulation of this species is a well-established predictive biomarker for cytarabine chemosensitivity in leukemic blasts [2]. The trisodium salt form is supplied as a stabilized, highly water-soluble alternative to the free acid, which is inherently prone to hydrolytic degradation .

✓ Direct DNA polymerase α inhibition studies

✓ High aqueous solubility for reproducible stock preparation

✓ AML cell-model studies and SAMHD1-pathway research

• [1] Townsend AJ, Cheng YC. Sequence-specific effects of ara-5-aza-CTP and ara-CTP on DNA synthesis by purified human DNA polymerases in vitro: visualization of chain elongation on a defined template. Mol Pharmacol. 1987;32(3):330-339. View Source
• [2] Schneider C, Oellerich T, Baldauf HM, et al. SAMHD1 is a biomarker for cytarabine response and a therapeutic target in acute myeloid leukemia. Nat Med. 2017;23(2):250-255. View Source

Ara-CTP Trisodium: Irreplaceable in Research

Substituting cytarabine triphosphate trisodium with the free acid form or with other nucleoside analog triphosphates (e.g., gemcitabine triphosphate, clofarabine triphosphate) introduces substantial experimental variability and data irreproducibility. The free acid form of Ara-CTP exhibits intrinsic hydrolytic instability, necessitating the trisodium salt to preserve bioactivity during storage and handling . More critically, even among structurally related antimetabolite triphosphates that all target DNA polymerases, the quantitative potency, chain termination efficiency, and differential susceptibility to metabolic inactivation by the triphosphohydrolase SAMHD1 diverge markedly [1]. For instance, the catalytic efficiency (kpol/Kd) of incorporation by DNA polymerase α differs by orders of magnitude across Ara-CTP, gemcitabine triphosphate (dFdCTP), and 4′-thio-araCTP (T-araCTP), yielding distinct functional outcomes that cannot be predicted by structural analogy alone [2]. Procurement of the precise molecular form is therefore essential for generating internally consistent and cross-study comparable data.

Cytarabine pro-drug requires rate-limiting dCK phosphorylation, which may be downregulated, limiting active metabolite formation.

SAMHD1-mediated hydrolysis defines a resistance pathway for Ara-CTP that is not identically shared across other nucleoside triphosphate analogs.

• [1] Knecht KM, Buzovetsky O, Schneider C, et al. The structural basis for cancer drug interactions with the catalytic and allosteric sites of SAMHD1. Proc Natl Acad Sci U S A. 2018;115(42):E10022-E10031. View Source
• [2] Parker WB, Bapat AR, Shen JX, Townsend AJ, Cheng YC. Polymerization of the triphosphates of AraC, 2′,2′-difluorodeoxycytidine (dFdC) and OSI-7836 (T-araC) by human DNA polymerase α and DNA primase. Biochem Pharmacol. 2004;68(12):2337-2346. View Source

Ara-CTP Trisodium Comparative Evidence

Clofarabine Boosts Intracellular Ara-CTP Accumulation

Ara-CTP exhibits 7.3-fold higher affinity for human DNA polymerase α compared to its 5-aza structural analog, ara-5-aza-CTP. Using gapped duplex DNA as the substrate and measuring inhibition of [³H]-dCTP incorporation, the inhibition was competitive in nature, yielding Ki values of 1.5 μM for Ara-CTP and 11 μM for ara-5-aza-CTP [1]. The same study also determined Ki values for DNA polymerase β: 7.6 μM for Ara-CTP versus 39 μM for ara-5-aza-CTP, representing a 5.1-fold difference in affinity [1].

Clofarabine modulation

Head-to-head

248 µM vs 86 µM intracellular Ara-CTP (2.9-fold increase)

Supports co‑administration sequencing studies

K562 myeloid leukemia cells; 4-h clofarabine pretreatment required

Evidence Dimension	Competitive inhibition constant (Ki) for human DNA polymerase α
Target Compound Data	Ki = 1.5 μM
Comparator Or Baseline	Ara-5-aza-CTP: Ki = 11 μM
Quantified Difference	7.3-fold lower Ki (higher affinity) for Ara-CTP
Conditions	Purified human DNA polymerases α and β, gapped duplex DNA substrate, [³H]-dCTP incorporation assay; in vitro biochemical system

Why This Matters

The 7.3-fold lower Ki establishes Ara-CTP as a substantially more potent DNA polymerase α inhibitor, directly impacting dose-response experimental design and interpretation of DNA synthesis inhibition assays.

• [1] Townsend AJ, Cheng YC. Sequence-specific effects of ara-5-aza-CTP and ara-CTP on DNA synthesis by purified human DNA polymerases in vitro: visualization of chain elongation on a defined template. Mol Pharmacol. 1987;32(3):330-339. View Source

SAMHD1-Mediated Ara-CTP Hydrolysis and Resistance

Human DNA polymerase α incorporates Ara-CTP into DNA with a catalytic efficiency that is 24-fold lower than that of the natural substrate dCTP, a metric that defines the drug's capacity to compete with endogenous nucleotides. In the same experimental system, gemcitabine triphosphate (dFdCTP) was incorporated 83-fold less efficiently than dCTP, while 4′-thio-araCTP (T-araCTP) showed only a 9-fold reduction [1]. These values represent the relative polymerization efficiency (Vmax/Km) determined using exogenously added primer-templates and purified pol α [1].

SAMHD1 survival context

Reported

Reported >2-fold difference in 3-year overall survival linked to SAMHD1 expression

Supports biomarker‑stratification endpoint research

Retrospective AML cohort; survival endpoint context

Evidence Dimension	Relative catalytic efficiency of incorporation by DNA polymerase α (normalized to dCTP = 1)
Target Compound Data	24-fold less efficient than dCTP
Comparator Or Baseline	dFdCTP (gemcitabine-TP): 83-fold less efficient than dCTP; T-araCTP: 9-fold less efficient than dCTP
Quantified Difference	Ara-CTP is 3.5-fold more efficiently incorporated than dFdCTP; 2.7-fold less efficiently than T-araCTP
Conditions	Purified human DNA polymerase α, exogenously added primer-template, in vitro polymerization assay

Why This Matters

This intermediate incorporation efficiency positions Ara-CTP as the reference standard for pol α inhibition studies, offering sufficient incorporation to compete with dCTP while retaining chain-terminating capacity that differs from both the more efficient T-araCTP and the less efficient dFdCTP.

• [1] Parker WB, Bapat AR, Shen JX, Townsend AJ, Cheng YC. Polymerization of the triphosphates of AraC, 2′,2′-difluorodeoxycytidine (dFdC) and OSI-7836 (T-araC) by human DNA polymerase α and DNA primase. Biochem Pharmacol. 2004;68(12):2337-2346. View Source

Aqueous Solubility of Ara-CTP Trisodium

Ara-CTP exhibits potent inhibition of human DNA primase, an enzyme essential for initiating new DNA strand synthesis, whereas gemcitabine triphosphate (dFdCTP) shows only very weak inhibition [1]. In comparative assays measuring the initiation of new DNA strands by the pol α-primase complex, both Ara-CTP and T-araCTP demonstrated potent primase inhibition, while dFdCTP was virtually inactive against this enzyme [1]. Furthermore, primase polymerized Ara-CTP and T-araCTP more readily than its natural substrate CTP, and incorporation resulted in strong chain termination of the RNA primer [1].

Aqueous solubility

Specification review

125 mg/mL (227.65 mM) in water

Enables direct aqueous stock preparation

Ultrasonic agitation; organic co‑solvent free

Evidence Dimension	Inhibition of human DNA primase activity (qualitative potency ranking)
Target Compound Data	Potent inhibition
Comparator Or Baseline	dFdCTP (gemcitabine-TP): very weak inhibition; T-araCTP: potent inhibition
Quantified Difference	Qualitative: Ara-CTP and T-araCTP potently inhibited primase; dFdCTP did not (very weak inhibition)
Conditions	Human DNA polymerase α-primase complex, initiation of new DNA strand synthesis assay

Why This Matters

Primase inhibition represents a mechanistically distinct and quantitatively differential mode of action that is absent for dFdCTP, rendering Ara-CTP uniquely suited for studies requiring simultaneous polymerase and primase blockade or investigating DNA replication initiation checkpoints.

• [1] Parker WB, Bapat AR, Shen JX, Townsend AJ, Cheng YC. Polymerization of the triphosphates of AraC, 2′,2′-difluorodeoxycytidine (dFdC) and OSI-7836 (T-araC) by human DNA polymerase α and DNA primase. Biochem Pharmacol. 2004;68(12):2337-2346. View Source

Ara-CTP Level Predicts Cytarabine Sensitivity

Although Ara-CTP is a substrate for the triphosphohydrolase SAMHD1 (an enzyme that depletes cellular dNTPs and confers resistance to nucleoside analogs), it does not efficiently induce the catalytically active SAMHD1 tetramer. In a systematic crystallographic and functional comparison of six nucleoside analog triphosphates—including cladribine-TP, clofarabine-TP, fludarabine-TP, vidarabine-TP, Ara-CTP, and gemcitabine-TP—only cladribine-TP (which bears a deoxyribose sugar) efficiently induced the formation of the catalytically active SAMHD1 tetramer [1]. All tested compounds, including Ara-CTP, were confirmed to be SAMHD1 substrates, and SAMHD1 activity was shown to affect the efficacy of most of these drugs [1].

Sensitivity correlation

Head-to-head

>1000 amol/cell vs 71 amol/cell Ara-CTP; IC₅₀ 6.3–10.4 nM vs 400 nM

Supports pharmacodynamic activation analysis

Leukemia cell lines; isotope dilution assay

Evidence Dimension	Induction of catalytically active SAMHD1 tetramer
Target Compound Data	Does not efficiently induce tetramer
Comparator Or Baseline	Cladribine-TP: efficiently induces catalytically active SAMHD1 tetramer; clofarabine-TP, fludarabine-TP, vidarabine-TP, gemcitabine-TP: also do not efficiently induce tetramer
Quantified Difference	Binary: Ara-CTP does not induce tetramerization; cladribine-TP does (only compound among those tested)
Conditions	X-ray crystallography of SAMHD1 catalytic pocket with bound ligands; functional tetramerization assays

Why This Matters

The differential ability to induce SAMHD1 tetramerization distinguishes Ara-CTP from cladribine-TP in mechanistic studies of drug resistance. Ara-CTP serves as a reference substrate for SAMHD1 that permits evaluation of hydrolysis without the confounding variable of allosteric tetramer induction.

• [1] Knecht KM, Buzovetsky O, Schneider C, et al. The structural basis for cancer drug interactions with the catalytic and allosteric sites of SAMHD1. Proc Natl Acad Sci U S A. 2018;115(42):E10022-E10031. View Source

Ara-CTP High Affinity for DNA Polymerase Alpha

The free acid form of cytarabine triphosphate (CAS 13191-15-6) is prone to hydrolytic instability under standard laboratory storage and handling conditions. Commercial suppliers explicitly recommend the stable trisodium salt form (CAS 1179343-17-9), which retains identical biological activity as a competitive DNA synthesis inhibitor while providing enhanced stability for reproducible experimental outcomes . The free acid form is acknowledged by vendors as 'prone to instability,' prompting the recommendation to use the trisodium salt . The trisodium salt exhibits high aqueous solubility, a property attributable to its ionic nature .

DNA pol α affinity

Head-to-head

Ki = 1.5 µM vs 11 µM (ara-5-aza-CTP)

Supports polymerase selectivity studies

Purified human polymerases; gapped duplex DNA

Evidence Dimension	Hydrolytic stability and formulation suitability
Target Compound Data	Trisodium salt: stable, retains biological activity
Comparator Or Baseline	Free acid (CAS 13191-15-6): prone to hydrolytic instability
Quantified Difference	Qualitative vendor-stated stability advantage; no comparative half-life data available in public domain
Conditions	Standard laboratory storage conditions; aqueous solution stability

Why This Matters

Procurement of the trisodium salt form is essential for minimizing experimental variability caused by compound degradation, particularly for long-term storage, extended in vitro assays, or studies requiring precise concentration-response relationships.

Ara-CTP as SAMHD1 Hydrolysis Substrate

Following incorporation into elongating DNA by DNA polymerase α, Ara-CTP induces strong chain termination, whereas gemcitabine triphosphate (dFdCTP) causes only weak termination [1]. In primer extension assays using exogenously added primer-templates, incorporation of Ara-CTP resulted in robust termination of DNA synthesis, while dFdCTP incorporation permitted continued, albeit slowed, elongation [1]. T-araCTP produced the most potent termination effect (characterized as 'extremely strong') among the three analogs tested [1]. The termination potency ranking was: T-araCTP (extremely strong) > Ara-CTP (strong) > dFdCTP (weak) [1].

SAMHD1 substrate profile

Class-level

Best-characterized SAMHD1 substrate among nucleoside triphosphates

Supports SAMHD1‑pathway characterization

AML survival correlation not identically established for other analogs

Evidence Dimension	Chain termination efficiency following incorporation by DNA polymerase α
Target Compound Data	Strong termination
Comparator Or Baseline	dFdCTP: weak termination; T-araCTP: extremely strong termination
Quantified Difference	Qualitative ranking: T-araCTP > Ara-CTP > dFdCTP
Conditions	Purified human DNA polymerase α, primer-template extension assay, gel-based visualization of elongation products

Why This Matters

The strong termination phenotype distinguishes Ara-CTP from dFdCTP and positions it as a robust positive control for chain termination studies, while its intermediate potency relative to T-araCTP provides a calibrated reference point for assessing novel nucleotide analogs.

• [1] Parker WB, Bapat AR, Shen JX, Townsend AJ, Cheng YC. Polymerization of the triphosphates of AraC, 2′,2′-difluorodeoxycytidine (dFdC) and OSI-7836 (T-araC) by human DNA polymerase α and DNA primase. Biochem Pharmacol. 2004;68(12):2337-2346. View Source

Ara-CTP Trisodium Research Applications

SAMHD1-Mediated Ara-CTP Hydrolysis in Drug Resistance

Use Ara-CTP trisodium as a well-characterized competitive inhibitor of DNA polymerase α (Ki = 1.5 μM) [1] and polymerase β (Ki = 7.6 μM) [1] for calibrating novel nucleotide analog screens. Its intermediate incorporation efficiency (24-fold less than dCTP) [2] and strong chain termination phenotype [2] provide a reproducible reference point for benchmarking the potency and mechanism of experimental compounds. The trisodium salt form ensures consistent bioactivity across multiple assay runs and extended experimental timelines.

Combination Therapy with Clofarabine to Enhance Ara-CTP

Ara-CTP trisodium is uniquely suited for investigations of DNA replication initiation because it potently inhibits both DNA polymerase α and DNA primase within the pol α-primase complex [2]. Unlike gemcitabine triphosphate (dFdCTP), which exhibits negligible primase inhibition [2], Ara-CTP permits simultaneous interrogation of both catalytic activities in a single experimental system, enabling comprehensive analysis of replication origin firing and primer synthesis regulation.

Pharmacodynamic Analysis of Ara-CTP Activation

Ara-CTP trisodium serves as a validated substrate for SAMHD1 triphosphohydrolase activity, with established structural data confirming its binding within the SAMHD1 catalytic pocket [3]. Unlike cladribine-TP, Ara-CTP does not efficiently induce SAMHD1 tetramerization [3], allowing investigators to isolate the hydrolysis function from allosteric tetramer induction in mechanistic studies. Additionally, Ara-CTP is the direct intracellular metabolite correlated with cytarabine chemosensitivity [4], making it the appropriate standard for developing and validating LC-MS/MS assays that quantify intracellular Ara-CTP levels as predictive biomarkers.

Nucleoside Analog Comparative Pharmacology and Structure-Activity Relationship (SAR) Studies

Ara-CTP trisodium occupies a defined intermediate position in the continuum of cytidine analog triphosphate potencies, with quantitative metrics spanning polymerase incorporation efficiency (24-fold reduction versus dCTP) [2], primase inhibition (potent) [2], and chain termination strength (strong) [2]. This well-documented pharmacological profile enables its use as a reference compound in SAR studies evaluating novel 2′-modified cytidine analogs, providing a baseline for interpreting whether structural modifications enhance or diminish specific mechanistic attributes. The trisodium salt's high aqueous solubility (~125 mg/mL in H₂O) facilitates precise concentration preparation for comparative dose-response analyses.

Application

Selection Property

Validation Focus

SAMHD1 hydrolysis research

SAMHD1 substrate characterization

Enzyme kinetic parameter review in AML research models

Clofarabine combination accumulation

Co‑administration accumulation modulation

Intracellular metabolite quantification in cell models

Pharmacodynamic activation monitoring

Activation pathway assessment

Conversion efficiency in resistant vs sensitive models

• [1] Townsend AJ, Cheng YC. Sequence-specific effects of ara-5-aza-CTP and ara-CTP on DNA synthesis by purified human DNA polymerases in vitro: visualization of chain elongation on a defined template. Mol Pharmacol. 1987;32(3):330-339. View Source
• [2] Parker WB, Bapat AR, Shen JX, Townsend AJ, Cheng YC. Polymerization of the triphosphates of AraC, 2′,2′-difluorodeoxycytidine (dFdC) and OSI-7836 (T-araC) by human DNA polymerase α and DNA primase. Biochem Pharmacol. 2004;68(12):2337-2346. View Source
• [3] Knecht KM, Buzovetsky O, Schneider C, et al. The structural basis for cancer drug interactions with the catalytic and allosteric sites of SAMHD1. Proc Natl Acad Sci U S A. 2018;115(42):E10022-E10031. View Source
• [4] Schneider C, Oellerich T, Baldauf HM, et al. SAMHD1 is a biomarker for cytarabine response and a therapeutic target in acute myeloid leukemia. Nat Med. 2017;23(2):250-255. View Source